Cas no 30652-17-6 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-)
30652-17-6 structure
Product Name:4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
CAS No:30652-17-6
MF:C11H17NO2
MW:195.258183240891
CID:310166
PubChem ID:121734
Update Time:2025-04-19
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl-
- 3-Hydroxy-2-methyl-1-pentylpyridin-4(1H)-one
- BRN 1457770
- DTXSID80876583
- CP25
- 3-Hydroxy-2-methyl-1-pentyl-4(1H)-pyridinone
- CHEMBL70714
- SCHEMBL9354571
- 30652-17-6
- 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-pentyl-
-
- Inchi: 1S/C11H17NO2/c1-3-4-5-7-12-8-6-10(13)11(14)9(12)2/h6,8,14H,3-5,7H2,1-2H3
- InChI Key: CDKSMVGMMHOIEM-UHFFFAOYSA-N
- SMILES: OC1C(C=CN(C=1C)CCCCC)=O
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 298.7°Cat760mmHg
- Flash Point: 134.5°C
- Refractive Index: 1.526
- PSA: 40.54
4(1H)-Pyridinone,3-hydroxy-2-methyl-1-pentyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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